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Compound of Interest

Compound Name: ATTO 390
Cat. No.: B12058962
Get Quote

The following table summarizes the key photophysical parameters of ATTO 390. These
properties are essential for understanding the brightness and spectral characteristics of the
dye, which are intrinsically linked to its performance in fluorescence-based applications.

Property Value Reference(s)
Excitation Maximum (Aex) 390 nm [1][3]
Emission Maximum (Aem) 479 nm [1]
Molar Extinction Coefficient (€) 24,000 cm~tM-1 [1][4]
Fluorescence Quantum Yield

0.90 [11[3]
(@)
Fluorescence Lifetime (tfl) 5.0ns [1114]
Structure Coumarin derivative [1][2]

Experimental Protocol: Measuring the Photostability
of ATTO 390
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The following protocol provides a detailed methodology for quantifying the photostability of
ATTO 390 by measuring its photobleaching rate under continuous illumination. This procedure
can be adapted for various experimental setups, including fluorescence microscopy and
spectrofluorometry.

1. Sample Preparation:

e Dye Solution: Prepare a stock solution of ATTO 390 in a high-quality, anhydrous solvent
such as dimethyl sulfoxide (DMSO). From the stock, prepare a dilute solution of ATTO 390 in
the desired imaging buffer (e.g., phosphate-buffered saline, PBS) or mounting medium. The
final concentration should result in an absorbance of less than 0.1 at the excitation maximum
(390 nm) in a 1 cm pathlength cuvette to minimize inner-filter effects.

» Immobilization (for microscopy): To prevent diffusion during measurement, the dye can be
immobilized. This can be achieved by conjugating ATTO 390 to a large molecule like bovine
serum albumin (BSA) and then adsorbing it onto a glass coverslip. Alternatively, the dye can
be embedded in a polymer matrix such as polyvinyl alcohol (PVA).

o Antifade Reagents: For applications requiring enhanced photostability, consider the use of a
commercial or homemade antifade mounting medium. Note that the presence of antifade
reagents will alter the intrinsic photostability of the dye and should be reported in the
experimental conditions.

2. Instrumentation and Setup:

e Light Source: Utilize a stable light source for excitation, such as a 405 nm diode laser or a
mercury arc lamp with a 390 nm bandpass filter. It is crucial that the light source provides
constant power output over the duration of the experiment.

e Microscope/Spectrofluorometer:

o Microscopy: Use an objective with a numerical aperture (NA) suitable for the desired
imaging modality. Ensure that the dichroic mirror and emission filter are optimized for
ATTO 390 (e.g., a 450/50 nm bandpass filter).

o Spectrofluorometer: Use a quartz cuvette and ensure the instrument is set to collect the
emission spectrum of ATTO 390.
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Detector: A sensitive detector, such as a photomultiplier tube (PMT) or a sSCMOS/EMCCD
camera, is required to accurately measure the fluorescence intensity.

Power Measurement: The excitation power at the sample plane should be measured using a
calibrated power meter. This is critical for the reproducibility of the experiment.

. Data Acquisition:
Define a region of interest (ROI) within the sample for analysis.

Set the excitation light intensity to a level that provides a good signal-to-noise ratio. For
comparative studies, this intensity must be kept constant across all samples.

Begin continuous illumination of the ROI.

Acquire a time-lapse series of images or a continuous fluorescence intensity trace over time.
The acquisition interval should be frequent enough to accurately capture the decay profile.
The total acquisition time should be sufficient to observe a significant decrease in
fluorescence (e.g., to less than 50% of the initial intensity).

. Data Analysis:
For each time point, measure the mean fluorescence intensity within the ROI.
Subtract the background intensity from a region without the fluorophore.

Normalize the background-corrected fluorescence intensity at each time point to the initial
intensity (lo).

Plot the normalized intensity (I/lo) as a function of time.

Fit the resulting decay curve to a single or multi-exponential decay function. For a single
exponential decay, the equation is: I(t) = lo * e”(-kt) where 'k’ is the photobleaching rate
constant.

From the rate constant, the photobleaching half-life (t1/2) can be calculated as: ti/2 = In(2) / k
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Experimental Workflow for Photostability
Measurement

The following diagram illustrates the logical workflow for the experimental protocol described

above.

1. Sample Preparation

Prepare ATTO 390
Stock Solution (DMSO)

:

Dilute in Imaging Buffer
(e.g., PBS)

2. Instrument Setup

A/
Immobilize Dye Configure Light Source

(e.g., BSA conjugation or PVA film) (e.g., 405 nm laser)

: T

Measure Excitation Power
at Sample Plane

Set Microscope/Spectrofluorometer

Mount Sample
Parameters

(with or without antifade)

3. Data Acquisition
v

| Define Region of Interest (ROI) |

l

Continuous Illumination
of ROI

:

Acquire Time-Lapse Data
(Fluorescence Intensity vs. Time)

4. Data Analysis
Y

Measure Mean Intensity in ROI
and Subtract Background

:

Normalize Intensity
to Initial Value (I/lo)

:

Plot Normalized Intensity
vs. Time

:

Fit Decay Curve to
Exponential Function

:

Calculate Photobleaching Rate
Constant (k) and Half-Life (t1/2)

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Workflow for determining the photostability of ATTO 390.

By following this comprehensive guide, researchers can obtain quantitative data on the
photostability of ATTO 390 under their specific experimental conditions. This will enable a more
informed selection of fluorescent probes and contribute to the generation of more reliable and
reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. FluoroFinder [app.fluorofinder.com]

e 2. leica-microsystems.com [leica-microsystems.com]
e 3. stressmarg.com [stressmarg.com]

e 4. spectra.arizona.edu [spectra.arizona.edu]

e To cite this document: BenchChem. [Quantitative Data: Photophysical Properties of ATTO
390]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12058962/docs#quantitative-data-photophysical-
properties-of-atto-390]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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